2-Formyl-N-methylbenzamide
Overview
Description
2-Formyl-N-methylbenzamide is a chemical compound with the CAS Number: 117194-00-0. It has a molecular weight of 163.18 . It is a powder in physical form .
Synthesis Analysis
There are several methods for synthesizing 2-Formyl-N-methylbenzamide. One method involves the use of N-methoxy-N-methylbenzamide, 2, 4, 5, 6-tetra (9H-carbazol-9-yl) isophthalonitrile, and LiBF4 in a round-bottom flask . Another method involves the use of benzoic acid, dry DCM, and catalytic amount of DMF . A third method involves the use of a 10 mL crimp vial, equipped with a magnetic stirring bar with methylene blue trihydrate, sodium dodecyl laurate, 2-bromo-N-benzyl-N-methylbenzamide, and distilled water .
Molecular Structure Analysis
The IUPAC name for 2-Formyl-N-methylbenzamide is 2-formyl-N-methylbenzamide. The InChI code is 1S/C9H9NO2/c1-10-9(12)8-5-3-2-4-7(8)6-11/h2-6H,1H3,(H,10,12) .
Chemical Reactions Analysis
2-Formyl-N-methylbenzamide can undergo various chemical reactions. For example, it can participate in formylation reactions, which are a form of electrophilic aromatic substitution . These reactions work best with electron-rich starting materials .
Physical And Chemical Properties Analysis
2-Formyl-N-methylbenzamide is a powder with a melting point of 129-133°C . It is stored at a temperature of 4°C .
Scientific Research Applications
Pharmaceutical Industry
In the pharmaceutical industry, “2-Formyl-N-methylbenzamide” serves as a pivotal intermediate in the synthesis of a wide range of drugs and active pharmaceutical ingredients (APIs) . Its chemical structure enables it to undergo various chemical reactions, making it a versatile precursor in the manufacture of analgesics, antipyretics, and anti-inflammatory drugs .
Organic Chemistry
Beyond its pharmaceutical applications, “2-Formyl-N-methylbenzamide” is also utilized in organic chemistry as a reagent and catalyst for a variety of synthetic processes . Its unique chemical properties facilitate the synthesis of complex organic molecules through condensation reactions, acylation, and as a component in the preparation of amides and esters .
Catalyst in Synthetic Processes
Its effectiveness as a catalyst in these reactions often results in higher yields and more efficient synthesis processes, making it a valuable asset in organic chemistry laboratories and industrial production .
Preparation of Medical Products
As an active scaffold, “2-Formyl-N-methylbenzamide” can be considered as a significant structure and an excellent precursor for the search of new bioactive molecules . It is synthetically a versatile substrate, which can be used as a raw material for the preparation of medical products .
Synthesis of Complex Organic Molecules
Its unique chemical properties facilitate the synthesis of complex organic molecules through condensation reactions, acylation, and as a component in the preparation of amides and esters .
Enhancement of Chemical Reaction Efficiency
Its role in enhancing the efficiency and outcomes of chemical reactions is another significant application. This is particularly important in industrial settings where efficiency and yield are crucial .
Safety and Hazards
The safety information for 2-Formyl-N-methylbenzamide includes several hazard statements such as H302, H312, H315, H319, H332, H335 . Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and keeping people away from and upwind of spill/leak .
Relevant Papers
One relevant paper discusses the growth and physicochemical properties of a newly developed stilbazolium derivative 4-N,N-dimethylamino-4-N-methyl stilbazolium 2-formyl benzene sulfonate (DSFS) single crystal . Another paper discusses the synthesis of 2-formyl amides through a new type of McFadyen-Stevens reaction involving amine additions to an N-phthalimidoyl sulfoximine .
properties
IUPAC Name |
2-formyl-N-methylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c1-10-9(12)8-5-3-2-4-7(8)6-11/h2-6H,1H3,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWBDIKTZQBRUKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=CC=C1C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70445626 |
Source
|
| Record name | Benzamide,2-formyl-N-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70445626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Formyl-N-methylbenzamide | |
CAS RN |
117194-00-0 |
Source
|
| Record name | Benzamide,2-formyl-N-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70445626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-formyl-N-methylbenzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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